Cas no 363-96-2 (4-Ethoxy-1-nitro-2-(trifluoromethyl)benzene)

• Product Name: 4-Ethoxy-1-nitro-2-(trifluoromethyl)benzene
• CAS No: 363-96-2
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4646378
• Update Time: 2023-08-10

4-Ethoxy-1-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-ETHOXY-1-NITRO-2-(TRIFLUOROMETHYL)BENZENE
• 4-Ethoxy-1-nitro-2-(trifluoromethyl)benzene

• Inchi： 1S/C9H8F3NO3/c1-2-16-6-3-4-8(13(14)15)7(5-6)9(10,11)12/h3-5H,2H2,1H3
• InChI Key： NKLHIQCWSGPHOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1[N+](=O)[O-])OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3.5
• Topological Polar Surface Area: 55